Cas no 2228903-15-7 (4-(3-bromo-4-methylthiophen-2-yl)piperidine)
4-(3-bromo-4-methylthiophen-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromo-4-methylthiophen-2-yl)piperidine
- 2228903-15-7
- EN300-2007083
-
- Inchi: 1S/C10H14BrNS/c1-7-6-13-10(9(7)11)8-2-4-12-5-3-8/h6,8,12H,2-5H2,1H3
- InChI Key: VLZDEBHZJYSOOW-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CSC=1C1CCNCC1
Computed Properties
- Exact Mass: 259.00303g/mol
- Monoisotopic Mass: 259.00303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 40.3Ų
4-(3-bromo-4-methylthiophen-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007083-0.05g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 0.05g |
$1973.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-0.1g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 0.1g |
$2067.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-0.25g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 0.25g |
$2162.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-0.5g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 0.5g |
$2255.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-1.0g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 1g |
$2350.0 | 2023-05-31 | ||
| Enamine | EN300-2007083-2.5g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 2.5g |
$4607.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-5.0g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 5g |
$6817.0 | 2023-05-31 | ||
| Enamine | EN300-2007083-10.0g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 10g |
$10107.0 | 2023-05-31 | ||
| Enamine | EN300-2007083-1g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 1g |
$2350.0 | 2023-09-16 | ||
| Enamine | EN300-2007083-5g |
4-(3-bromo-4-methylthiophen-2-yl)piperidine |
2228903-15-7 | 5g |
$6817.0 | 2023-09-16 |
4-(3-bromo-4-methylthiophen-2-yl)piperidine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-(3-bromo-4-methylthiophen-2-yl)piperidine
Comprehensive Overview of 4-(3-bromo-4-methylthiophen-2-yl)piperidine (CAS No. 2228903-15-7)
The compound 4-(3-bromo-4-methylthiophen-2-yl)piperidine (CAS No. 2228903-15-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative features a unique structural motif combining a piperidine ring with a methylthiophene moiety, making it valuable for diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of both thiophene and piperidine structures in bioactive molecules.
In recent years, the demand for heterocyclic compounds like 4-(3-bromo-4-methylthiophen-2-yl)piperidine has surged due to their role in developing small-molecule therapeutics. The compound's bromine substituent offers excellent reactivity for further functionalization, aligning with current trends in click chemistry and cross-coupling reactions. Its molecular architecture also makes it relevant to catalysis research and organic electronics, where thiophene derivatives are widely used.
From a synthetic chemistry perspective, CAS No. 2228903-15-7 exemplifies the growing importance of halogenated intermediates in modern organic synthesis. The compound's methylthiophene core contributes to its stability while allowing for regioselective modifications—a feature highly sought after in medicinal chemistry optimization. Recent publications have highlighted similar structures in the development of kinase inhibitors and GPCR-targeting compounds, reflecting industry interest in this chemical space.
The physicochemical properties of 4-(3-bromo-4-methylthiophen-2-yl)piperidine make it particularly suitable for high-throughput screening applications. Its moderate lipophilicity (predicted LogP ~2.8) and molecular weight (260.16 g/mol) fall within the desirable range for drug-like molecules, according to Lipinski's rule of five. These characteristics, combined with its structural versatility, explain why researchers frequently search for "thiophene-piperidine hybrids" and "brominated heterocycle synthesis" in scientific databases.
In material science applications, the conjugated system of this compound shows promise for organic semiconductor development. The electron-rich thiophene ring and the piperidine nitrogen create interesting electronic properties that could be exploited in OLED materials or conductive polymers. This dual applicability in both life sciences and materials research positions CAS 2228903-15-7 as a compound with cross-disciplinary relevance.
Quality control aspects of 4-(3-bromo-4-methylthiophen-2-yl)piperidine are crucial for research applications. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The bromine atom's distinct isotopic pattern in mass spectrometry serves as a useful fingerprint for identification, while the proton environments in NMR provide confirmation of the desired substitution pattern.
From a commercial availability standpoint, 2228903-15-7 is typically supplied as a high-purity solid with standardized storage conditions to maintain stability. Researchers often inquire about "custom synthesis of brominated piperidines" and "scale-up procedures for thiophene derivatives," reflecting the compound's importance in both discovery and development workflows. Proper handling requires standard laboratory precautions, with particular attention to the bromine reactivity during synthetic operations.
The scientific literature reveals increasing patent activity surrounding thiophene-containing compounds with piperidine substitutions, underscoring the commercial potential of molecules like 4-(3-bromo-4-methylthiophen-2-yl)piperidine. Its structural features appear in several pharmacophore models for central nervous system targets, coinciding with growing interest in neurotherapeutic agents. The compound's molecular diversity makes it a valuable asset for fragment-based drug discovery approaches.
Environmental and regulatory considerations for CAS 2228903-15-7 follow standard protocols for laboratory chemicals. While not classified as hazardous under current regulations, proper waste disposal procedures for halogenated compounds should be observed. The research community continues to develop more sustainable synthetic routes for such intermediates, aligning with green chemistry principles that minimize bromine waste generation.
Future research directions for 4-(3-bromo-4-methylthiophen-2-yl)piperidine derivatives may explore their bioconjugation potential or applications in proteolysis targeting chimeras (PROTACs). The compound's balanced physicochemical profile and synthetic tractability ensure its continued relevance as researchers address challenges in targeted drug delivery and precision medicine development.
2228903-15-7 (4-(3-bromo-4-methylthiophen-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)